Cas no 206268-72-6 (1,2-Benzenedicarbonitrile, 4-bromo-5-nitro-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-bromo-5-nitro-
• CAS No: 206268-72-6
• MF: C₈H₂BrN₃O₂
• MW: 252.024380207062
• CID: 1395351
• PubChem ID: 690963
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 4-bromo-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-bromo-5-nitro-
• 4-bromo-5-nitro-1,2-Benzenedicarbonitrile
• 4-bromo-5-nitrobenzene-1,2-dicarbonitrile
• 4-BROMO-5-NITRO-PHTHALONITRILE
• SCHEMBL12443132
• DA-39845
• 4-Bromo-5-nitrophthalonitrile
• AKOS000737913
• [(2-BROMO-4,5-DICYANOPHENYL)(OXO)AMMONIO]OXONIUM
• PZOBMISAMQBXIY-UHFFFAOYSA-N
• 206268-72-6
• DTXSID10351111
• STK728258

• MDL： MFCD01435519
• Inchi： 1S/C8H2BrN3O2/c9-7-1-5(3-10)6(4-11)2-8(7)12(13)14/h1-2H
• InChI Key： PZOBMISAMQBXIY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C#N)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.93306
• Monoisotopic Mass: 250.93304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 90.72